NH-Sulfoximine Moiety Provides 10- to 100-Fold Aqueous Solubility Enhancement Over the Corresponding Sulfone
In a comprehensive matched molecular pair analysis conducted within the Boehringer Ingelheim corporate database, NH-sulfoximine-containing compounds demonstrated aqueous solubility values 10- to 100-fold higher than their direct sulfone counterparts [1]. This class-level finding is directly applicable to the target compound when compared to its sulfone analog, 2-(methylsulfonyl)nicotinic acid (CAS 442124-92-7). The sulfoximine nitrogen introduces a weakly basic center (pKb ~2.5) that enhances solvation in aqueous media, whereas the sulfone analog lacks this ionizable functionality [2].
| Evidence Dimension | Aqueous solubility |
|---|---|
| Target Compound Data | Class-level: NH-sulfoximines exhibit high aqueous solubility (>200 μM for fragment-like tool compounds); specific value for this compound not yet reported in peer-reviewed literature |
| Comparator Or Baseline | Sulfone class: Corresponding sulfone analogs in matched molecular pairs show 10- to 100-fold lower aqueous solubility |
| Quantified Difference | 10- to 100-fold increase in aqueous solubility for NH-sulfoximines vs. matched sulfones (class-level inference) |
| Conditions | Matched molecular pair analysis using Boehringer Ingelheim Corporate Database; data from Frings et al. 2017, as reviewed in Mäder & Kattner 2020 |
Why This Matters
For procurement decisions, this means the sulfoximine scaffold offers a solubility advantage that can reduce the need for formulation excipients or structural modifications during early-stage screening, directly impacting assay reproducibility and hit progression rates.
- [1] Mäder, P.; Kattner, L. Sulfoximines as Rising Stars in Modern Drug Discovery? J. Med. Chem. 2020, 63, 14243–14275. [Citing matched molecular pair data from Frings et al. 2017] View Source
- [2] Frings, M.; Bolm, C.; Blum, A.; Gnamm, C. Sulfoximines from a Medicinal Chemist's Perspective: Physicochemical and in vitro Parameters Relevant for Drug Discovery. Eur. J. Med. Chem. 2017, 126, 225–245. [Reported pKb of NH-sulfoximine ~2.5] View Source
